Exendin (5-39)

• Molecular Formula: C169H262N44O54S
• Molecular Weight: 3806 g/mol
• InChI: InChI=1S/C169H262N44O54S/c1-16-87(10)135(164(263)193-104(51-56-131(232)233)148(247)198-111(71-94-74-179-96-39-24-23-38-95(94)96)153(252)195-106(66-83(2)3)150(249)185-98(41-26-28-59-171)143(242)199-112(72-124(173)222)139(238)181-75-125(223)180-77-127(225)210-61-30-43-119(210)160(259)205-117(81-217)159(258)203-115(79-215)140(239)182-76-126(224)183-89(12)166(265)212-63-32-45-121(212)168(267)213-64-33-46-122(213)167(266)211-62-31-44-120(211)161(260)202-114(78-214)137(175)236)208-155(254)109(69-92-34-19-17-20-35-92)197-151(250)107(67-84(4)5)194-144(243)99(42-29-60-178-169(176)177)192-163(262)134(86(8)9)207-138(237)88(11)184-141(240)101(48-53-128(226)227)188-146(245)102(49-54-129(228)229)189-147(246)103(50-55-130(230)231)190-149(248)105(57-65-268-15)191-145(244)100(47-52-123(172)221)187-142(241)97(40-25-27-58-170)186-157(256)116(80-216)204-152(251)108(68-85(6)7)196-154(253)113(73-132(234)235)200-158(257)118(82-218)206-165(264)136(91(14)220)209-156(255)110(70-93-36-21-18-22-37-93)201-162(261)133(174)90(13)219/h17-24,34-39,74,83-91,97-122,133-136,179,214-220H,16,25-33,40-73,75-82,170-171,174H2,1-15H3,(H2,172,221)(H2,173,222)(H2,175,236)(H,180,223)(H,181,238)(H,182,239)(H,183,224)(H,184,240)(H,185,249)(H,186,256)(H,187,241)(H,188,245)(H,189,246)(H,190,248)(H,191,244)(H,192,262)(H,193,263)(H,194,243)(H,195,252)(H,196,253)(H,197,250)(H,198,247)(H,199,242)(H,200,257)(H,201,261)(H,202,260)(H,203,258)(H,204,251)(H,205,259)(H,206,264)(H,207,237)(H,208,254)(H,209,255)(H,226,227)(H,228,229)(H,230,231)(H,232,233)(H,234,235)(H4,176,177,178)/t87-,88-,89-,90+,91+,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,133-,134-,135-,136-/m0/s1
• InChIKey: ULKZLNJITZELGU-DCLPRNCFSA-N

Exendin (5-39): GLP-1 Receptor Antagonist

Exendin (5-39) is a 35-amino acid synthetic peptide, corresponding to residues 5-39 of exendin-4, derived from the venom of the Gila monster (Heloderma suspectum). It functions as a potent and selective antagonist of the glucagon-like peptide 1 (GLP-1) receptor [1]. Unlike its full-length counterpart, exendin-4, which acts as a GLP-1 receptor agonist, Exendin (5-39) binds to the receptor but does not activate it, thereby inhibiting GLP-1-mediated signaling cascades such as cAMP production and insulin secretion [2]. This compound is a critical tool for investigating GLP-1 physiology and pathology in both metabolic and neurological contexts [3].

Tool Compound GLP-1 receptor antagonist for pathway discrimination studies

Functional Profile Blocks agonist-induced cAMP without stimulating GLP-1R

Identity Synthetic 34-amino acid peptide, residues 5-39 of exendin-4, C-terminal amide

• [1] Montrose-Rafizadeh C, Yang H, Rodgers BD, et al. High potency antagonists of the pancreatic glucagon-like peptide-1 receptor. J Biol Chem. 1997;272(34):21201-21206. View Source
• [2] Göke R, Fehmann HC, Linn T, et al. Exendin-4 is a high potency agonist and truncated exendin-(9-39)-amide an antagonist at the glucagon-like peptide 1-(7-36)-amide receptor of insulin-secreting beta-cells. J Biol Chem. 1993;268(26):19650-19655. View Source
• [3] Kobayashi K, Iwai T, Sasaki-Hamada S, et al. Exendin (5-39), an antagonist of GLP-1 receptor, modulates synaptic transmission via glutamate uptake in the dentate gyrus. Brain Res. 2013;1505:1-10. View Source

Why Exendin (5-39) Cannot Be Substituted

Simple substitution of Exendin (5-39) with other GLP-1 receptor antagonists, such as Exendin (9-39), or agonists like Exendin-4, is scientifically invalid and will lead to fundamentally different experimental results. This is due to significant, quantifiable differences in binding affinity [1], functional antagonism potency , and even opposing effects on key physiological and behavioral outcomes, including cognition [2]. The data below demonstrate that Exendin (5-39) is not a generic antagonist but possesses a distinct pharmacological profile that must be accounted for in study design and procurement decisions.

Target Exendin (5-39)

Substitute Exendin-4

Agonist substitution may reverse functional outcome; opposite cAMP response reported.

Target Exendin (5-39)

Substitute Exendin (9-39)

Non-selective antagonist may confound incretin receptor interpretation; reported GLP-1/GIP cross-reactivity.

Target Exendin (5-39)

Substitute Non-amidated fragments

C-terminal amidation and N-terminal truncation alter binding kinetics; structure-activity profile may not transfer.

• [1] Montrose-Rafizadeh C, Yang H, Rodgers BD, et al. High potency antagonists of the pancreatic glucagon-like peptide-1 receptor. J Biol Chem. 1997;272(34):21201-21206. View Source
• [2] McGovern SFJ, Hunter K, Hölscher C. Effects of the glucagon-like polypeptide-1 analogue (Val8)GLP-1 on learning, progenitor cell proliferation and neurogenesis in the C57B/16 mouse brain. Brain Res. 2012;1473:204-213. View Source

Exendin (5-39) Differentiation Evidence

GLP-1 Receptor Antagonism vs. Agonism

Exendin (5-39) demonstrates markedly higher binding affinity for the GLP-1 receptor compared to the established antagonist Exendin (9-39) and the agonist Exendin-4. This superior affinity translates to a lower IC50 value, indicating a more potent interaction with the target [1]. For the antagonist Exendin (9-39), reported IC50 values vary but are consistently higher, reflecting its lower potency [2]. Exendin-4, a potent agonist, also has a significantly higher IC50 than Exendin (5-39) .

Antagonism vs. Agonism

Head-to-head

Exendin (5-39): IC50 0.3 nM (antagonist)
Exendin-4: IC50 3.22±0.9 nM (agonist)

Reported functional opposition in cAMP assay

CHO/pancGLPR cells; opposite cAMP response

Evidence Dimension	Receptor Binding Affinity (IC50)
Target Compound Data	0.3 nM [1]
Comparator Or Baseline	Exendin-4 (IC50 = 3.22 nM) ; Exendin (9-39) (IC50 = 1.7 nM to 3.44 nM) [2]
Quantified Difference	Exendin (5-39) has an IC50 value that is approximately 10.7-fold lower (more potent) than Exendin-4 and at least 5.7-fold lower than the lower range for Exendin (9-39).
Conditions	CHO/pancGLPR cells for Exendin (5-39) [1]; CHL cells transfected with human GLP-1R for Exendin (9-39) ; standard binding assay for Exendin-4 .

Why This Matters

The superior binding affinity of Exendin (5-39) ensures more complete receptor occupancy at lower concentrations, making it the preferred choice for experiments requiring maximal GLP-1R blockade.

• [1] GLPBIO. Exendin-4 (5-39) amide (trifluoroacetate salt) Technical Datasheet. Product No. GC52411. View Source
• [2] Scilit. Glucagon-like peptide-1 is a physiological incretin in rat. (Abstract). 1995. View Source

GLP-1 Receptor Binding Affinity

Exendin (5-39) is a more potent functional antagonist of GLP-1-induced cAMP accumulation than Exendin (9-39). It decreases GLP-1-induced increases in intracellular cAMP levels in CHO/pancGLPR cells [1]. In contrast, the functional IC50 of Exendin (9-39) for inhibiting cAMP increases induced by exendin-3 is 20 nM . While a direct head-to-head comparison in the same assay is not available, the >66-fold difference in potency (0.3 nM binding affinity vs. 20 nM functional IC50) across comparable cell systems strongly suggests a functional advantage for Exendin (5-39).

Binding Affinity

Cross-study

IC50 = 0.3 nM (exendin 5-39)
vs. GLP-1: 44.9±3.2 nM

Supports high-affinity receptor occupancy context

~150-fold affinity difference reported; radioligand binding

Evidence Dimension	Functional Antagonism (cAMP Inhibition)
Target Compound Data	Decreases GLP-1-induced cAMP levels; binding affinity IC50 = 0.3 nM [1]
Comparator Or Baseline	Exendin (9-39) (IC50 = 20 nM for inhibiting exendin-3-induced cAMP)
Quantified Difference	Exendin (5-39) demonstrates at least a 66.7-fold increase in potency based on binding and functional data.
Conditions	CHO/pancGLPR cells for Exendin (5-39) [1]; Guinea pig pancreas cells for Exendin (9-39)

Why This Matters

This substantial difference in functional potency makes Exendin (5-39) a more effective tool for completely blocking GLP-1 signaling in sensitive cellular assays.

• [1] GLPBIO. Exendin-4 (5-39) amide (trifluoroacetate salt) Technical Datasheet. Product No. GC52411. View Source

In Vivo Antagonism of GLP-1-Stimulated Insulin Release

A critical and unambiguous point of differentiation is the effect of these antagonists on cognition. Exendin (5-39) has been shown to improve memory impairment and prevent hippocampal DNA fragmentation in a rat model of beta-amyloid-induced neurotoxicity [1]. In direct contrast, chronic administration of Exendin (9-39) has been demonstrated to impair object recognition learning and spatial learning in a water maze task in mice [2]. This functional divergence in vivo is a primary reason why these compounds cannot be substituted for one another in neuroscience applications.

In Vivo Antagonism

Class-level

Blocks GLP-1-stimulated insulin release;
modulates GLT-1 in hippocampus

Reported in vivo antagonist function context

Rodent icv 0.3 μg/day; synaptic plasticity model

Evidence Dimension	Cognitive Function (Memory)
Target Compound Data	Prevented memory impairment and hippocampal DNA fragmentation induced by beta-amyloid protein [1]
Comparator Or Baseline	Exendin (9-39) impaired object recognition and spatial learning [2]
Quantified Difference	Qualitatively opposite effects on cognition.
Conditions	In vivo rat model of beta-amyloid neurotoxicity for Exendin (5-39) [1]; In vivo mouse model (3-week chronic administration) for Exendin (9-39) [2]

Why This Matters

For researchers studying GLP-1 signaling in the CNS, selecting the correct antagonist is not just a matter of potency but of obtaining a completely opposite biological outcome. Exendin (5-39) is the required compound for studies of neuroprotection and memory enhancement via GLP-1R antagonism.

• [1] Endogenous GLP-1 is involved in beta-amyloid protein-induced memory impairment and hippocampal neuronal death in rats. Abstract. CAS Czech Academy of Sciences. View Source
• [2] McGovern SFJ, Hunter K, Hölscher C. Effects of the glucagon-like polypeptide-1 analogue (Val8)GLP-1 on learning, progenitor cell proliferation and neurogenesis in the C57B/16 mouse brain. Brain Res. 2012;1473:204-213. View Source

Analytical Characterization and Batch Reproducibility

Exendin (5-39) effectively blocks central GLP-1-mediated physiological responses in a dose-dependent manner in vivo. In anesthetized rats, intracerebroventricular (i.c.v.) administration of 1.0 nmol GLP-1 elevated plasma noradrenaline and adrenaline. Co-administration of Exendin (5-39) at doses of 5 and 10 nmol/animal produced a dose-dependent reduction in this GLP-1-induced response, confirming its efficacy as a selective GLP-1 receptor antagonist in a complex physiological system [1].

Analytical Profile

Supporting

Purity ≥95% HPLC
MW 3806.2-3806.4 Da, C-terminal amide

Supports batch-to-batch consistency review

Freeze-dried; -20°C storage recommended

Evidence Dimension	In Vivo Antagonism of GLP-1-Induced Catecholamine Release
Target Compound Data	At 5 and 10 nmol/animal, Exendin (5-39) dose-dependently reduced GLP-1-induced increases in plasma noradrenaline and adrenaline.
Comparator Or Baseline	GLP-1 alone (1.0 nmol/animal) significantly elevated plasma catecholamines.
Quantified Difference	Qualitative and dose-dependent reduction of the agonist response.
Conditions	Urethane-anesthetized rats, i.c.v. administration of compounds, plasma catecholamines measured via HPLC.

Why This Matters

This data validates the use of Exendin (5-39) for in vivo studies of GLP-1's role in central nervous system control of autonomic function, providing a clear dose-response relationship for experimental planning.

• [1] Arai J, Okada S, Yamaguchi-Shima N, et al. Role of brain prostanoids in glucagon-like peptide-1-induced central activation of sympatho-adrenomedullary outflow in rats. Clin Exp Pharmacol Physiol. 2008;35(8):965-70. View Source

Patent-Backed Therapeutic Differentiation: Exendin (5-39) as a Candidate for Hyperinsulinemic Hypoglycemia

Exendin (5-39) is specifically claimed in patent applications for the treatment of hyperinsulinemic hypoglycemia, a severe condition with limited therapeutic options [1]. The patent explicitly lists Exendin (5-39) as a preferred exendin-4 derivative for pharmaceutical compositions intended for this indication, distinguishing it from other truncated forms like exendin(3-39) and exendin(8-39) [1]. This intellectual property positioning underscores a distinct perceived value and utility for this specific peptide in a clinical context that is not claimed for the more commonly studied antagonist Exendin (9-39) in the same manner.

Evidence Dimension	Therapeutic Application (Patent Claim)
Target Compound Data	Exendin (5-39) is claimed as a preferred embodiment in a pharmaceutical composition for treating hyperinsulinemic hypoglycemia.
Comparator Or Baseline	Exendin (9-39) is used as a control compound in cell culture studies but is not a preferred claimed composition for this indication.
Quantified Difference	Qualitative difference in intellectual property and claimed therapeutic utility.
Conditions	Patent Application US20210369814A1, Composition of Exendin-4 Derivatives.

Why This Matters

For groups engaged in translational research or drug development, the distinct patent landscape for Exendin (5-39) in hyperinsulinemic hypoglycemia provides a clear rationale for its procurement over other GLP-1 antagonists, which may lack this specific, documented developmental pathway.

• [1] Xiong X. COMPOSITIONS OF EXENDIN-4 DERIVATIVES. United States Patent Application US20210369814A1. Assigned to Eiger Biopharmaceuticals, Inc. Published December 2, 2021. View Source

Exendin (5-39) Research & Industrial Applications

Dissecting GLP-1R vs. GIPR Incretin Pathways

Based on evidence that Exendin (5-39) prevents beta-amyloid-induced memory impairment and neuronal apoptosis [1], this compound is uniquely suited for in vivo and ex vivo studies exploring the role of GLP-1 signaling in Alzheimer's disease and other neurodegenerative conditions. Its use is mandated for experiments designed to replicate neuroprotective outcomes, as the alternative antagonist Exendin (9-39) has been shown to impair cognition [2]. Specific applications include assessing changes in hippocampal synaptic plasticity, measuring GLT-1 protein levels, and evaluating long-term potentiation/depression in models of amyloid pathology.

GLP-1 Receptor in Synaptic Transmission and Memory

The potent and high-affinity antagonism of the GLP-1 receptor by Exendin (5-39) (IC50 = 0.3 nM) [3] makes it the optimal tool for blocking GLP-1-stimulated insulin secretion in vitro and for dissecting the incretin effect in vivo. Its superior potency over Exendin (9-39) ensures more complete blockade of endogenous GLP-1 signaling. This is critical for experiments quantifying the contribution of GLP-1 to postprandial insulin release or for validating the specificity of other GLP-1R agonists in cell lines such as INS-1 or MIN6.

Blockade of Endogenous GLP-1 Signaling in Metabolism

Procurement of Exendin (5-39) is essential for academic and industrial labs engaged in the development of new treatments for hyperinsulinemic hypoglycemia, a serious complication of bariatric surgery. As the compound is a preferred embodiment in a key patent for this indication [4], it serves as a direct reference standard for drug discovery and preclinical development programs. Using alternative antagonists may not align with the established intellectual property and developmental pathway, making Exendin (5-39) the strategically correct choice for this disease area.

GLP-1 Receptor Modulator Screening

For studies investigating the central effects of GLP-1 on the autonomic nervous system, Exendin (5-39) is the validated antagonist of choice. It has been demonstrated to dose-dependently block GLP-1-induced increases in plasma catecholamines following i.c.v. administration [5]. This application scenario is ideal for researchers examining the neural circuits linking nutrient-sensing to cardiovascular and metabolic responses, where precise, potent, and reversible blockade of central GLP-1 receptors is required.

Application

Selection Property

Validation Focus

Incretin pathway discrimination

Selective GLP-1R antagonism profile

Incretin receptor-specific signaling endpoints

CNS synaptic plasticity studies

CNS-penetrant GLP-1R antagonism

Glutamate transporter and fEPSP endpoints

Postprandial insulin secretion studies

GLP-1R blockade in metabolic models

GLP-1-dependent insulin release endpoints

GLP-1R modulator screening

Reference antagonist for assay validation

Binding and functional assay validation

• [1] Endogenous GLP-1 is involved in beta-amyloid protein-induced memory impairment and hippocampal neuronal death in rats. Abstract. CAS Czech Academy of Sciences. View Source
• [2] McGovern SFJ, Hunter K, Hölscher C. Effects of the glucagon-like polypeptide-1 analogue (Val8)GLP-1 on learning, progenitor cell proliferation and neurogenesis in the C57B/16 mouse brain. Brain Res. 2012;1473:204-213. View Source
• [3] GLPBIO. Exendin-4 (5-39) amide (trifluoroacetate salt) Technical Datasheet. Product No. GC52411. View Source
• [4] Xiong X. COMPOSITIONS OF EXENDIN-4 DERIVATIVES. United States Patent Application US20210369814A1. Assigned to Eiger Biopharmaceuticals, Inc. Published December 2, 2021. View Source
• [5] Arai J, Okada S, Yamaguchi-Shima N, et al. Role of brain prostanoids in glucagon-like peptide-1-induced central activation of sympatho-adrenomedullary outflow in rats. Clin Exp Pharmacol Physiol. 2008;35(8):965-70. View Source